2-(butylsulfanyl)-5-isopentyl-6-methyl-4(3H)-pyrimidinone
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Description
2-(butylsulfanyl)-5-isopentyl-6-methyl-4(3H)-pyrimidinone is a heterocyclic compound that features a pyrimidinone core substituted with butylsulfanyl, isopentyl, and methyl groups
Properties
Molecular Formula |
C14H24N2OS |
|---|---|
Molecular Weight |
268.42 g/mol |
IUPAC Name |
2-butylsulfanyl-4-methyl-5-(3-methylbutyl)-1H-pyrimidin-6-one |
InChI |
InChI=1S/C14H24N2OS/c1-5-6-9-18-14-15-11(4)12(13(17)16-14)8-7-10(2)3/h10H,5-9H2,1-4H3,(H,15,16,17) |
InChI Key |
GCAGWAZZCMFUKJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCSC1=NC(=C(C(=O)N1)CCC(C)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(butylsulfanyl)-5-isopentyl-6-methyl-4(3H)-pyrimidinone typically involves the condensation of appropriate precursors under controlled conditions. One common method involves the reaction of a butylsulfanyl-substituted pyrimidine derivative with isopentyl and methyl substituents in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction.
Industrial Production Methods
Industrial production of this compound may involve large-scale batch reactions using similar synthetic routes. The process is optimized for yield and purity, often incorporating purification steps such as recrystallization or chromatography to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
2-(butylsulfanyl)-5-isopentyl-6-methyl-4(3H)-pyrimidinone can undergo various chemical reactions, including:
Oxidation: The sulfur atom in the butylsulfanyl group can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced under specific conditions to modify the pyrimidinone core or the substituents.
Substitution: The hydrogen atoms on the pyrimidinone ring can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) are commonly used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.
Substitution: Conditions vary depending on the substituent, but common reagents include halogenating agents and organometallic compounds.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the butylsulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce a variety of functional groups onto the pyrimidinone ring.
Scientific Research Applications
2-(butylsulfanyl)-5-isopentyl-6-methyl-4(3H)-pyrimidinone has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials with specific properties, such as conductivity or stability.
Mechanism of Action
The mechanism by which 2-(butylsulfanyl)-5-isopentyl-6-methyl-4(3H)-pyrimidinone exerts its effects involves interactions with molecular targets and pathways. The exact mechanism can vary depending on the application, but it often involves binding to specific enzymes or receptors, leading to modulation of biological processes. For example, in medicinal applications, the compound may inhibit or activate certain pathways to achieve therapeutic effects.
Comparison with Similar Compounds
Similar Compounds
- 2-(butylsulfanyl)-5-isopropyl-6-methyl-4(3H)-pyrimidinone
- 2-(butylsulfanyl)-5-isobutyl-6-methyl-4(3H)-pyrimidinone
- 2-(butylsulfanyl)-5-isopentyl-4(3H)-pyrimidinone
Uniqueness
2-(butylsulfanyl)-5-isopentyl-6-methyl-4(3H)-pyrimidinone is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for targeted applications where these properties are advantageous.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
